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Compound of Interest

Compound Name: Trimedlure

Cat. No.: B076008 Get Quote

For decades, Trimedlure, a potent male-specific parapheromone, has been a cornerstone in

the early detection and monitoring of the Mediterranean fruit fly (Ceratitis capitata, or Medfly), a

globally significant agricultural pest. This guide provides a comprehensive comparison of

Trimedlure's performance against alternative attractants, supported by experimental data, to

aid researchers and pest management professionals in making informed decisions for their

surveillance programs.

Performance Comparison of Medfly Attractants
The efficacy of a trapping system is a critical factor in the early detection of Medfly populations.

The following tables summarize quantitative data from various studies, comparing the

performance of Trimedlure with other commercially available and experimental lures.
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Attractant/Lure Trap Type

Mean Male
Captures
(flies/trap/wee
k)

Key Findings Reference

Trimedlure Jackson 15.33

Significantly

higher male

captures

compared to

Femilure and

Ceranock.

[1]

Femilure Not Specified 11.33

Lower male

captures

compared to

Trimedlure.

[1]

Ceranock Not Specified 8.33

Lowest male

captures among

the three

attractants.

[1]

Trimedlure (2g

plug)
Jackson Variable

Effective for up

to 6 weeks, with

a significant drop

in captures

afterward.

[2]

Trimedlure (3g

plug)
Jackson Variable

More effective

than 2g plugs at

longer

weathering

intervals (8-10

weeks).

[2]

Trimedlure (4g

plug)

Jackson Variable Did not

consistently

extend effective

trapping intervals

[3]
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beyond fresh

lures.

Trimedlure (liquid

on wick)
Jackson Variable

Standard for

comparison;

fresh lures

consistently

show high

capture rates.

[2][3]
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Attractant/Lure Trap Type Target Sex Key Findings Reference

Trimedlure Jackson, Lynfield Male

High specificity

for males;

considered a

standard for

male-targeted

trapping.

[4][5]

Biolure McPhail, Tephri Female & Male

A three-

component food-

based lure that

captures both

sexes.

[4][6]

Biodelear Tephri, IPMT Female & Male

Performance

varies between

seasons, more

efficient in

spring.

[4]

Capilure Not Specified Male

Performance

equivalent to

Trimedlure for up

to 8 weeks.

[7]

Natural Oil Lure

(α-copaene)
Not Specified Male

Significantly

more attractive

than Trimedlure

in some studies.

[8]

TMA Plus Biotrap Globe Female

Better at

attracting Medfly

early in the

season when

populations are

small.

[5]
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The following sections detail the methodologies employed in key studies to evaluate and

compare Medfly attractants.

Release-Recapture Field Trials
A common method to assess the effectiveness of lures is the release-recapture technique. This

protocol provides a controlled way to measure the attractiveness of a lure in a field setting.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Trap Deployment with Different Lures

Recapture of Marked Flies

Statistical Analysis of Capture Data

Click to download full resolution via product page

Experimental workflow for a release-recapture study.
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In these studies, a known number of sterile, marked Medflies are released in an orchard or field

containing traps with different lures. The number of marked flies recaptured in each trap is

recorded over a specific period. This data is then statistically analyzed to compare the efficacy

of the lures. For instance, one study released approximately 40,000 sterile male Medflies for

each weathering interval of Trimedlure plugs.[2]

Lure Longevity and Weathering Studies
To determine the effective field life of a lure, researchers conduct weathering studies. Lures are

aged in the field for various durations before their attractiveness is tested.
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Workflow for a lure longevity and weathering study.
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These studies are crucial for establishing recommended service intervals for traps in monitoring

programs. For example, research has shown that 2g Trimedlure plugs maintain their

effectiveness for up to 6 weeks, after which their capture rate significantly decreases compared

to fresh lures.[2]

Comparison of Attractant Types
Medfly attractants can be broadly categorized into male-specific lures and food-based lures

that attract both sexes. The choice of attractant depends on the specific goals of the monitoring

program.

Medfly Attractants

Examples

Primary Target

Male-Specific Lures

Trimedlure

Ceralure

Capilure

Food-Based Lures Biolure

Biodelear

Males

Females & Males

Click to download full resolution via product page

Classification of Medfly attractants and their targets.

Male-targeted traps baited with lures like Trimedlure are highly effective for detecting the

presence of Medfly populations, even at low densities.[4] However, female-targeted traps,
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which often use food-based attractants, can be more effective for early season detection when

populations are small and provide a more direct measure of the reproductive population.[5] The

inclusion of food-based lures that capture both sexes can increase the probability of detecting

Medfly presence.[4]

Conclusion
Trimedlure remains a highly effective and widely used tool for the early detection and

monitoring of Medfly outbreaks, primarily due to its high specificity for males. However, the

choice of the optimal attractant depends on the specific objectives of a pest management

program. For early-season detection, especially at low population densities, female-targeted

lures or a combination of male and female attractants may provide a more sensitive approach.

Furthermore, the longevity of the lure formulation is a critical consideration for the cost-

effectiveness of large-scale monitoring programs. The experimental data and protocols

presented in this guide offer a basis for researchers and pest management professionals to

design and implement effective Medfly surveillance strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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